S-Ethylisothiourea hydrobromide

Description

S-Ethylisothiourea hydrobromide is a chemical compound also known as S-ETHYLISOTHIOUREA HBR . It appears as a white to almost white powder or crystal . The compound has a molecular formula of C3H9BrN2S and a molecular weight of 185.09 g/mol . S-Ethylisothiourea hydrobromide is used as a reducing agent, particularly in hematology for creating PNH-like cells [1, 2].

S-Ethylisothiourea hydrobromide is also known as ethylisothioureahydrobromide, 2-ETHYL-2-THIOPSEUDOUREA HYDROBROMIDE, or S-EIT (hydrobromide) . It is soluble in water. S-Ethylisothiourea hydrobromide should be stored under inert gas and kept in a cool, dark place because it is hygroscopic .

A similar compound is S-(2-Aminoethyl)isothiuronium bromide hydrobromide, also known as AET, which is an isothiouronium-group-containing reducing agent used as a disulfide reducing agent . Although AET lacks a free thiol group (-SH), it reacts with water to produce thiol intermediates that act on disulfide bonds . S-Ethylisothiourea is also a nitric oxide synthase inhibitor .

• CAS No.: 1071-37-0
• Product Name: S-Ethylisothiourea hydrobromide
• Molecular Formula: C3H9BrN2S
• Molecular Weight: 185.09 g/mol
• IUPAC Name: ethyl carbamimidothioate;hydrobromide
• Standard InChI: InChI=1S/C3H8N2S.BrH/c1-2-6-3(4)5;/h2H2,1H3,(H3,4,5);1H
• Standard InChIKey: SWXXKWPYNMZFTE-UHFFFAOYSA-N
• SMILES: CCSC(=N)N.Br
• Canonical SMILES: CCSC(=N)N.Br
• Appearance: Assay:≥98%A crystalline solid
• Synonyms: 2-Ethyl-2-thiopseudourea Hydrobromide; Carbamimidothioic Acid Ethyl Ester, Hydrobromide; 2-Ethyl-2-thio-pseudourea Monohydrobromide; S-Ethylisothiouronium Hydrobromide; WR 539
• PubChem Compound: 200213
• Last Modified: Sep 16 2023